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Compound of Interest

Compound Name: Texaline

Cat. No.: B1683118 Get Quote

A comprehensive review of available scientific literature reveals that the term "Texaline"

primarily refers to a specific chemical compound. However, it is important to distinguish this

from the trademarked name "Textilene®," which is a synthetic fabric made of PVC-coated

polyester used for outdoor furniture and screens.[1][2][3] This guide will focus exclusively on

the chemical compound Texaline, as requested for a scientific audience.

It is crucial to note at the outset that publicly available research on Texaline is limited. While

the compound is cataloged in chemical databases and has been the subject of some targeted

studies, a comprehensive body of literature detailing extensive experimental protocols and

established signaling pathways is not available at this time.

Physical and Chemical Properties
Texaline is a naturally occurring oxazole-containing alkaloid.[4] The majority of its available

physical and chemical property data is computationally derived and sourced from chemical

databases such as PubChem.

Table 1: Physicochemical Properties of Texaline
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Property Value / Description Data Source

Molecular Formula C₁₅H₁₀N₂O₃ PubChem[5]

Molecular Weight 266.25 g/mol PubChem[5]

IUPAC Name
5-(1,3-benzodioxol-5-yl)-2-

pyridin-3-yl-1,3-oxazole
PubChem[5]

Synonyms
Texaline, 5-(1,3-benzodioxol-5-

yl)-2-(3-pyridyl)oxazole
PubChem[5]

CAS Number 115070-72-9 PubChem

Appearance
Not explicitly described in

available literature
-

Solubility
Not explicitly described in

available literature
-

Melting Point
Not explicitly described in

available literature
-

Boiling Point
Not explicitly described in

available literature
-

| Density | Not explicitly described in available literature | - |

Biological Activity and Research Context
Texaline has been isolated from plant sources, specifically Amyris texana and A. elemifera.[4]

Its primary area of investigation has been in the context of antimicrobial activity.

Antimycobacterial and Trypanocidal Studies Research has been conducted on Texaline and

related synthetic compounds to explore their potential as antimycobacterial agents.[4]

However, in the assays reported in one key study, Texaline itself was found to be inactive

against tuberculosis.[4] In contrast, some simpler diaryloxazole analogues synthesized during

this research showed greater activity.[4]

Furthermore, related compounds were evaluated for their efficacy against Trypanosoma cruzi,

the parasite responsible for Chagas disease. Several of these compounds demonstrated dose-
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dependent inhibition of the parasite's mitochondria and showed synergistic effects when

combined with the standard drug benznidazole.[4] These active compounds also displayed low

toxicity against human cells.[4]

Experimental Protocols
Detailed, step-by-step experimental protocols for the isolation, synthesis, or biological assays

of Texaline are not available in the public scientific literature. The available research describes

the synthesis of related compounds in general terms but does not provide a reproducible

protocol for Texaline itself. For instance, the general workflow for synthesizing and evaluating

such compounds can be conceptualized as follows:
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Caption: Conceptual workflow for the synthesis and biological evaluation of Texaline
analogues.

Signaling Pathways and Mechanism of Action
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There is no published information describing the specific signaling pathways modulated by

Texaline or its precise mechanism of action. The research into related compounds suggests

that the mode of action for active analogues may involve the disruption of parasitic

mitochondria, but this has not been confirmed or detailed for Texaline itself.[4] Due to this lack

of data, a signaling pathway diagram cannot be constructed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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